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Compound of Interest |

Compound Name: FC11409B
CAS No.: 1380411-57-3
Cat. No.: B607421
. J

Executive Summary

FC11409B is a potent, membrane-impermeant inhibitor of Carbonic Anhydrase IX (CAIX), a
transmembrane metalloenzyme significantly upregulated in hypoxic tumor microenvironments.
Chemically, it is identified as 1-(4-sulfamoyloxyphenyl)-2,4,6-triphenylpyridinium
tetrafluoroborate.

Unlike broad-spectrum sulfonamides, FC11409B utilizes a permanently charged pyridinium
motif to prevent cellular internalization. This physicochemical property confers high selectivity
for the extracellular catalytic domain of CAIX, minimizing off-target inhibition of intracellular
isoforms (e.g., CAl, CAll). It is widely utilized in drug development to validate CAIX as a
therapeutic target for preventing breast cancer invasion and metastasis.

Chemical Structure Analysis

Identity and Nomenclature[2]
e Common Code: FC11409B[1][2][3][4][5][6]

o Systematic Name: 1-(4-(Sulfamoyloxy)phenyl)-2,4,6-triphenylpyridinium tetrafluoroborate
o CAS Registry Number: 1380411-57-3[7][1]

 Classification: Pyridinium-sulfamate conjugate (Positively charged CA inhibitor).
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Molecular Formula and Weight

The compound exists as a salt consisting of a bulky organic cation and a tetrafluoroborate

anion.
Component Formula Molecular Weight ( g/mol )
Cation 479.57
Anion 86.80
Total Salt 566.38

Structural Decomposition

The efficacy of FC11409B is dictated by three distinct pharmacophores:

e The Warhead (Sulfamate): The -OSO_2NH_2 group acts as a zinc-binding group (ZBG). It
coordinates directly with the Zn(ll) ion in the CAIX active site, displacing the water molecule
required for catalysis.

» The Linker (Phenyl Ring): A phenyl spacer connects the warhead to the cationic core,
ensuring the ZBG can reach the active site deep within the enzyme cleft.

e The Selectivity Filter (Triphenylpyridinium): The bulky, positively charged 2,4,6-
triphenylpyridinium moiety serves two functions:

o Membrane Impermeability: The permanent positive charge prevents passive diffusion
across the lipid bilayer, restricting inhibition to extracellular CAIX.

o Steric Bulk: The three phenyl rings interact with the hydrophobic pocket at the entrance of
the CAIX active site, enhancing affinity.
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Technical Note on Database Discrepancies: Several commercial databases categorize
FC11409B as an "ureido-sulfamate." This is chemically incorrect. Ureido compounds require a
urea linkage (-NH-CO-NH-) and typically contain at least three nitrogen atoms. FC11409B
contains only two nitrogens (one pyridinium, one sulfamate) and lacks a urea bridge.

Researchers should rely on the SMILES code and formula for accurate identification.

SMILES String: 0=S(OC1=CC=C(C=C1)
[N+]2=C(C=C(C=C2C3=CC=CC=C3)C4=CC=CC=C4)C5=CC=CC=C5)(N)=0.F(F)F

Mechanism of Action: Hypoxia-Selective Inhibition

FC11409B targets the "Warburg Effect” machinery in solid tumors. Under hypoxia, Hypoxia-
Inducible Factor 1

(HIF-1

) upregulates CAIX expression. CAIX catalyzes the hydration of extracellular CO
to bicarbonate (

) and protons (

)[5]1[6]

e Protons (

): Acidify the extracellular space (pH ~6.5), promoting metalloprotease activity, tissue
degradation, and metastasis.

e Bicarbonate (
): Imported into the cell to maintain alkaline intracellular pH (pH ~7.4), preventing apoptosis.

FC11409B blocks this cycle exclusively at the cell surface.
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Pathway Visualization

The following diagram illustrates the specific intervention point of FC11409B in the hypoxic
tumor microenvironment.
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Figure 1: Mechanism of Action. FC11409B selectively inhibits extracellular CAIX activity without
affecting intracellular CAll, reversing tumor acidosis.

Experimental Protocols
Preparation and Handling

Due to the tetrafluoroborate counterion and the pyridinium core, FC11409B is stable but
requires specific handling to maintain potency.

 Solubility: Insoluble in water and non-polar solvents (hexane). Soluble in DMSO (Dimethyl
sulfoxide) and DMF.

e Stock Solution: Prepare a 10 mM stock in anhydrous DMSO.

o Storage: Aliquot and store at -20°C. Avoid repeated freeze-thaw cycles. Protect from light.

In Vitro CAIX Inhibition Assay (Stopped-Flow)

To verify the potency (

) of FC11409B against CAIX compared to CAII.

e Reagents:
o Recombinant human CAIX (catalytic domain) and CAII.
o Substrate: CO

saturated water.

o Indicator: Phenol red (0.2 mM) in Hepes buffer (10-20 mM, pH 7.5).
e Method:

o Incubate enzyme (CAIX or CAll) with varying concentrations of FC11409B (0.1 nM — 100
nM) for 15 minutes at room temperature.

o Mix enzyme-inhibitor complex with CO
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-saturated water in a stopped-flow apparatus (e.g., Applied Photophysics).
o Monitor the acidification rate via absorbance change of phenol red at 557 nm.
o Data Analysis:
o Calculate
using a non-linear regression (log(inhibitor) vs. response).
o Convert to
using the Cheng-Prusoff equation.
o Expected Result:

(CAIX) < 10 nM;

(CAIl) > 100 nM (or similar, demonstrating selectivity).

3D Spheroid Invasion Assay

This protocol measures the functional impact of FC11409B on cancer cell invasion, mimicking
3D tumor architecture.

Cell Culture: Use MDA-MB-231 (Triple-Negative Breast Cancer) cells.[4]

Spheroid Formation:

o Seed 5,000 cells/well in ultra-low attachment 96-well plates.

o Centrifuge at 1000 rpm for 10 min. Incubate for 3 days to form tight spheroids.

Invasion Matrix:

o Prepare Collagen Type | or Matrigel matrix on ice.

o Add FC11409B (10 pM - 100 uM) directly to the matrix mix.

Embedding:
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o Transfer spheroids into the matrix mix in a fresh plate.
o Polymerize at 37°C for 1 hour.
o Overlay with culture medium containing FC11409B.
e Imaging & Quantification:
o Incubate for 48—72 hours under Hypoxic Conditions (1% O

).
o Image spheroids using microscopy.

o Metric: Calculate the "Invasion Index" = (Total Area - Core Area) / Core Area.

o Validation: FC11409B should significantly reduce the radiating "spikes" of invading cells
compared to vehicle control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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